Cas no 38917-37-2 (1,3,4-Thiadiazol-2-amine,N-(1,1-dimethylethyl)-)
38917-37-2 structure
Product Name:1,3,4-Thiadiazol-2-amine,N-(1,1-dimethylethyl)-
CAS No:38917-37-2
MF:C6H11N3S
MW:157.236639261246
CID:320957
PubChem ID:11970490
Update Time:2025-04-19
1,3,4-Thiadiazol-2-amine,N-(1,1-dimethylethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,3,4-Thiadiazol-2-amine,N-(1,1-dimethylethyl)-
- N-tert-Butyl-1,3,4-thiadiazol-2-amine
- 1,3,4-Thiadiazol-2-amine, N-(1,1-dimethylethyl)-
- NS00030483
- DTXSID40192190
- SCHEMBL11756637
- 38917-37-2
- EINECS 254-188-6
- XNQTUNHFIIWKKQ-UHFFFAOYSA-N
-
- Inchi: 1S/C6H11N3S/c1-6(2,3)8-5-9-7-4-10-5/h4H,1-3H3,(H,8,9)
- InChI Key: XNQTUNHFIIWKKQ-UHFFFAOYSA-N
- SMILES: S1C=NN=C1NC(C)(C)C
Computed Properties
- Exact Mass: 157.06753
- Monoisotopic Mass: 157.067368
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 110
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 66
- XLogP3: 1.7
Experimental Properties
- Density: 1.17
- Boiling Point: 224.6°Cat760mmHg
- Flash Point: 89.7°C
- Refractive Index: 1.573
- PSA: 37.81
1,3,4-Thiadiazol-2-amine,N-(1,1-dimethylethyl)- Related Literature
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
38917-37-2 (1,3,4-Thiadiazol-2-amine,N-(1,1-dimethylethyl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
烟台朗裕新材料科技有限公司
Gold Member
CN Supplier
Reagent